cis-3-Hexenyl lactate

cis-3-Hexenyl lactate is a specialized aliphatic ester that combines the characteristic "green leaf" moiety of cis-3-hexenol with the heavier, creamy structural backbone of lactic acid. In industrial procurement, it is prioritized over simpler acetates or formates due to its significantly lower vapor pressure and elevated flash point. These baseline physical properties make it an essential structural component in complex flavor and fragrance formulations, where it acts as a tenacious heart-note modifier that bridges sharp green top notes with heavier tropical, waxy, or dairy base accords without the rapid evaporation typical of lighter green esters[1].

Formulators often attempt to substitute cis-3-hexenyl lactate with the more ubiquitous cis-3-hexenyl acetate to achieve a green profile, or with ethyl lactate for a creamy note. However, generic substitution fails in both thermal processability and sensory duration. cis-3-Hexenyl acetate is highly volatile and flashes off during high-temperature manufacturing (such as candle pouring or baked goods extrusion), leaving a sensory void in the final product. Conversely, using a generic lactate like ethyl lactate completely eliminates the critical C6 green-leaf character. Furthermore, the acetate imparts a sharp, banana-like top note that clashes with delicate dairy or melon accords, whereas the lactate ester specifically provides a waxy, sustained release that integrates seamlessly into heavier lipid-based matrices [1].

Flash Point and Thermal Stability

Thermal stability and hazmat classification are critical procurement factors for flavor and fragrance manufacturing. cis-3-Hexenyl lactate exhibits a flash point exceeding 112 °C (235 °F), classifying it as a combustible but non-flammable liquid under standard shipping and handling regulations. In direct contrast, the industry-standard green ester, cis-3-hexenyl acetate, has a flash point of approximately 58 °C (137 °F), requiring Class 3 Flammable handling. This >50 °C difference in flash point allows the lactate to survive high-heat compounding, such as wax pouring for candles or thermal extrusion in food processing, without premature volatilization or requiring explosion-proof processing environments[1].

Procuring the lactate eliminates Class 3 Flammable storage requirements and prevents flavor/fragrance loss during high-temperature manufacturing steps.

Vapor Pressure and Aroma Tenacity

The longevity of a green note in a formulation is inversely proportional to its vapor pressure. cis-3-Hexenyl lactate demonstrates a remarkably low vapor pressure of approximately 0.003 mmHg at 25 °C. When compared to cis-3-hexenyl acetate, which has a vapor pressure of roughly 1.6 mmHg (2.14 hPa) at the same temperature, the lactate is over 500 times less volatile. This dramatic reduction in volatility shifts the compound's behavior from a fleeting top note to a tenacious heart or base note. In practical terms, this ensures that the characteristic green, waxy aroma persists well into the dry-down phase of a perfume or the sustained chew of a confection, rather than dissipating within the first few minutes of exposure [1].

Buyers should select the lactate when the formulation requires a persistent, long-lasting green note that survives the initial product application or consumption phase.

Sensory Modification & Creamy Integration

Beyond physical properties, the structural addition of the lactate moiety fundamentally alters the compound's sensory integration. While cis-3-hexenyl acetate is characterized by a sharp, aggressive green and banana-like profile, cis-3-hexenyl lactate introduces a heavier, waxy, and melon-like undertone with milky nuances. At typical usage thresholds (e.g., 50 ppm in flavor matrices), the lactate acts as a blending agent, smoothing the transition between sharp green top notes and heavier lipid or dairy bases. This makes it uniquely suited for tropical fruit (e.g., watermelon, pear) and dairy-based flavor systems where the sharp acidity of an acetate would cause sensory compartmentalization rather than a cohesive profile .

This specific organoleptic shift is critical for formulators needing a green note that complements, rather than overpowers, delicate dairy, melon, or tropical fruit profiles.

High-Temperature Flavor Compounding

Because of its high flash point (>112 °C) and low volatility, cis-3-hexenyl lactate is the preferred green ester for extruded snacks, hard candies, and baked goods. It survives the thermal processing steps that would otherwise cause standard acetates to flash off, ensuring a consistent flavor profile in the finished product without requiring specialized closed-system manufacturing [1].

Fine Fragrance Heart Note Anchoring

In perfumery, achieving a long-lasting green accord is notoriously difficult due to the high volatility of C6 alcohols and esters. cis-3-Hexenyl lactate is utilized to anchor these green top notes, extending the leafy, waxy character into the heart of the fragrance without evaporating during the initial dry-down phase [2].

Dairy and Tropical Fruit Flavor Systems

The unique milky and waxy nuances of the lactate ester make it the optimal choice for dairy-based products (like yogurts or ice creams) and tropical fruit flavors (such as melon or pear). It bridges the gap between fresh greenness and creamy mouthfeel, avoiding the sharp, solvent-like bite of simpler ester analogs .